Cas no 2680867-94-9 (tert-butyl N-(2,4-dinitrophenyl)-N-methylcarbamate)

• Product Name: tert-butyl N-(2,4-dinitrophenyl)-N-methylcarbamate
• CAS No: 2680867-94-9
• MF: C₁₂H₁₅N₃O₆
• MW: 297.264003038406
• CID: 5635936
• PubChem ID: 165922396
• Update Time: 2025-10-22

tert-butyl N-(2,4-dinitrophenyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28289626
• 2680867-94-9
• tert-butyl N-(2,4-dinitrophenyl)-N-methylcarbamate

• Inchi： 1S/C12H15N3O6/c1-12(2,3)21-11(16)13(4)9-6-5-8(14(17)18)7-10(9)15(19)20/h5-7H,1-4H3
• InChI Key： HBTOMHWQOYWUGF-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 297.09608521g/mol
• Monoisotopic Mass: 297.09608521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 121Ų

Additional information on tert-butyl N-(2,4-dinitrophenyl)-N-methylcarbamate

Introduction to tert-butyl N-(2,4-dinitrophenyl)-N-methylcarbamate (CAS No. 2680867-94-9)

tert-butyl N-(2,4-dinitrophenyl)-N-methylcarbamate (CAS No. 2680867-94-9) is a specialized organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound is characterized by its unique structural features and potential applications in various scientific and medical domains. The compound's structure includes a tert-butyl group, a dinitrophenyl moiety, and a methylcarbamate functional group, which collectively contribute to its distinct chemical properties and reactivity.

The tert-butyl N-(2,4-dinitrophenyl)-N-methylcarbamate molecule is of particular interest due to its potential as a building block in the synthesis of more complex molecules. Its use in organic synthesis is facilitated by its stability and reactivity, making it a valuable intermediate in the development of new pharmaceuticals and materials. Recent studies have explored the compound's role in the synthesis of bioactive molecules, including those with potential therapeutic applications.

In the context of pharmaceutical research, tert-butyl N-(2,4-dinitrophenyl)-N-methylcarbamate has been investigated for its potential as a prodrug or drug delivery system. Prodrugs are inactive compounds that are converted into active drugs within the body, often through metabolic processes. The tert-butyl group in this compound can be designed to be cleaved under specific physiological conditions, releasing the active drug moiety. This approach can enhance the drug's solubility, stability, and bioavailability, thereby improving its therapeutic efficacy.

Recent advancements in chemical biology have also highlighted the importance of tert-butyl N-(2,4-dinitrophenyl)-N-methylcarbamate in understanding cellular processes and interactions. The compound's ability to modulate protein function through covalent binding or allosteric regulation has been explored in several studies. For instance, researchers have used this compound to investigate the mechanisms of protein-protein interactions and signal transduction pathways, providing insights into disease mechanisms and potential therapeutic targets.

The dinitrophenyl moiety in tert-butyl N-(2,4-dinitrophenyl)-N-methylcarbamate is known for its strong electron-withdrawing properties, which can influence the compound's electronic structure and reactivity. This feature makes it particularly useful in photochemical reactions and as a labeling agent in biochemical assays. The dinitrophenyl group can be used to tag biomolecules for detection and analysis, facilitating studies on protein expression, localization, and function.

In addition to its applications in organic synthesis and chemical biology, tert-butyl N-(2,4-dinitrophenyl)-N-methylcarbamate has shown promise in the development of novel materials. The compound's unique structural properties make it suitable for use in polymer science and materials engineering. For example, it can be incorporated into polymer chains to enhance their mechanical strength, thermal stability, or optical properties. These materials have potential applications in various industries, including electronics, healthcare, and environmental science.

The synthesis of tert-butyl N-(2,4-dinitrophenyl)-N-methylcarbamate typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and condensation reactions between appropriate starting materials. Advances in synthetic methods have led to more efficient and environmentally friendly processes for producing this compound on both laboratory and industrial scales.

Recent studies have also focused on the safety and environmental impact of tert-butyl N-(2,4-dinitrophenyl)-N-methylcarbamate. While the compound is generally considered safe for use in controlled laboratory settings, proper handling and disposal procedures are essential to minimize any potential risks. Researchers are actively working on developing green chemistry approaches to reduce the environmental footprint associated with the synthesis and use of this compound.

In conclusion, tert-butyl N-(2,4-dinitrophenyl)-N-methylcarbamate (CAS No. 2680867-94-9) is a versatile organic compound with significant potential across multiple scientific disciplines. Its unique structural features make it an important intermediate in organic synthesis, a promising candidate for pharmaceutical development, a valuable tool in chemical biology research, and a useful component in materials science. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in driving innovation and progress in these fields.